Cas no 64967-16-4 (2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-)

• Product name: 2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
• CAS No: 64967-16-4
• MF: C₉H₁₁N₂O₅F
• MW: 246.19244
• CID: 504987
• PubChem ID: 100551

2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
• 5-fluoropyrimidin-2-one beta-ribofuranoside
• 2(1H)-Pyrimidinone, 5-fluoro-1-.beta.-D-ribofuranosyl-
• 2(1H)-Pyrimidinone, 5-fluoro-1-beta-D-ribofuranosyl-
• 5-Fluoro-zebularine
• 5-fluoropyrimidin-2-one-ribonucleoside
• 5-fluorozebularine
• 5-Fluoropyrimidin-2-one riboside
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
• 1beta-D-Ribofuranosyl-5-fluoropyrimidin-2(1H)-one
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidin-2-one
• 5-Fpor
• 64967-16-4
• 5-F-Zebularine
• 5-Fluoropyrimidin-2-one ribonucleoside
• NSC 318509

• Inchi： InChI=1S/C9H11FN2O5/c10-4-1-11-9(16)12(2-4)8-7(15)6(14)5(3-13)17-8/h1-2,5-8,13-15H,3H2/t5-,6-,7-,8-/m1/s1
• InChI Key： BISROEGZKWHITE-WCTZXXKLSA-N
• SMILES： C1=C(C=NC(=O)N1C2C(C(C(O2)CO)O)O)F

Computed Properties

• Exact Mass: 246.06519962g/mol
• Monoisotopic Mass: 246.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 103Ų